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Compound of Interest

N-(3-aminopropyl)-3-fluoro-N-
Compound Name:

methylaniline
CAS No.: 1018650-35-5
Cat. No.: B1518945

Get Quote

Executive Summary: The Deceptive Hazard

Fluorinated anilines are prized in medicinal chemistry as bioisosteres; the fluorine atom
modulates pKa, blocks metabolic spots, and increases lipophilicity. However, these same
properties exacerbate their toxicological profile. Unlike standard acids or bases where damage
is immediate and visible, fluorinated anilines pose a "silent" threat: Methemoglobinemia.

The fluorine substitution often enhances skin penetration (lipophilicity) while the aniline core
undergoes hepatic N-oxidation. The resulting metabolites impair oxygen transport, leading to
cellular hypoxia that may not be symptomatic until hours after exposure.[1]

Part 1: The Toxico-Chemical Profile
The Fluorine Effect on Toxicity

The introduction of fluorine into the aniline ring alters the physicochemical properties

significantly compared to the parent aniline:
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 Lipophilicity (LogP): Fluorine generally increases lipophilicity, facilitating rapid dermal
absorption.

» Metabolic Stability: While fluorine blocks metabolism at the C-F bond, it directs CYP450
enzymes to N-hydroxylate the amine group. This "metabolic shunting" increases the
production of the toxic N-hydroxylamine species.

Mechanism of Action: Methemoglobinemia

The acute danger is not the aniline itself, but its bio-activated metabolite.
o Absorption: Rapidly enters via skin or inhalation.

 Activation: Hepatic CYP450 enzymes (primarily CYP2E1 and CYP1A2) convert the aniline to
an N-hydroxylamine.

» Toxicity: This metabolite enters the red blood cell and oxidizes the Heme iron from Ferrous (

) to Ferric (
).

e Result: The resulting Methemoglobin (MetHb) cannot bind oxygen, leading to functional
anemia and cyanosis.[2]

Visualization: Metabolic Activation Pathway
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Caption: The bio-activation cascade of fluorinated anilines. Note that the toxic event occurs
post-metabolism, creating a delay between exposure and symptoms.

Part 2: Critical GHS Classifications
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Researchers must interpret the Global Harmonized System (GHS) codes not just as labels, but

as action triggers.

Technical Interpretation for

H-Code Hazard Statement
Researchers
High Permeability: Treat as if it
Harmful if swallowed, in has a vapor pressure of a gas.
H302/H312/H332 ] ] )
contact with skin, or inhaled. Do not handle on open
benchtops.
Corrosive Amine: Fluorinated
_ anilines are often more
Causes severe skin burns and ) )
H314 / H318 basic/caustic than neutral
eye damage. ) ) )
aromatics. Immediate tissue
destruction on contact.
Sensitizer: Repeated low-level
o exposure can lead to
May cause an allergic skin ]
H317 ] anaphylactic responses. "No
reaction.[3]
smell" does not mean "no
exposure.”
Cumulative Toxin: Refers
May cause damage to organs N
specifically to
H373 (Blood) through prolonged ) ]
Methemoglobinemia and
exposure.[1][2] ) ]
secondary hemolytic anemia.
Genotoxin: Many anilines
Suspected of causing genetic intercalate DNA or form
H341 /H351

defects / cancer.

adducts. Handle as a potential

carcinogen.[3][4]

Part 3: Risk Management & Handling Protocols
The "Glove Trap" (Crucial)

Standard Nitrile gloves are often insufficient. Anilines are small, aromatic, lipophilic molecules

that can permeate thin nitrile rubber in minutes.
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 Recommendation: Use Silver Shield / Laminate gloves for spill cleanup or synthesis
involving neat (undiluted) compounds.

o Double-Gloving: If dexterity requires nitrile, use the "Double-Glove Indicator" method:
o Inner Glove: Bright color (e.g., orange nitrile).
o Quter Glove: Standard color (e.g., blue nitrile).
o Protocol: Change outer gloves every 15 minutes or immediately upon any splash.
Engineering Controls
e Fume Hood: Mandatory.[3] Air velocity must be >100 fpm.

» Balance Enclosure: Weighing solid fluorinated anilines is the highest risk step for inhalation.
Use a static-free balance enclosure or dissolve the solid inside the shipping container if
possible.

Waste Disposal (Quenching)

Never dispose of free-base anilines directly into organic waste streams if there is a risk of
evaporation or reaction with oxidizers.

o Protocol: Acidify waste solutions with dilute HCI or

to convert the volatile free amine into the non-volatile anilinium salt before disposal.

Part 4: Emergency Response Decision Tree

Speed is critical. The lipophilicity of fluorinated anilines means skin depots form quickly.
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Suspected Exposure

(Splash / Inhalation)

Seconds count

IMMEDIATE Decontamination
Strip clothing, Wash 15min+

Symptom Assessment

Early Signs

Blue Lips/Nails (Cyanosis) Confusion, Dyspnea
Headache, Dizziness Collapse, Chocolate-brown Blood

Seek Medical Aid
(Bring SDS)

If MetHb > 30%

Specific Antidote: Monitor MetHb Levels
Methylene Blue (1-2 mg/kg V) (Pulse Oximetry is unreliable!)

Click to download full resolution via product page

Caption: Emergency workflow. Note: Standard Pulse Oximeters often give false readings in the
presence of MetHb. Arterial Blood Gas (ABG) analysis is required.

Part 5: Validated Experimental Workflow
Protocol: Safe Synthesis Setup with Fluorinated Anilines

Objective: Perform a nucleophilic aromatic substitution or amide coupling using 4-fluoroaniline.
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Step 1: Pre-Start Validation

Quenching Agent Ready: Prepare a beaker of 1M HCI. Any wipes or pipettes used with the
aniline go into this before the trash.

Laminate Gloves: Locate Silver Shield gloves for the dispensing step.

Clear the Hood: Remove all oxidizers (peroxides, nitric acid) from the hood. Anilines +
Oxidizers = Fire/Explosion.

Step 2: Dispensing (The Critical Control Point)

e Why: Solids can aerosolize; liquids have high vapor pressure.

» Method: Do not weigh on an open bench.

o Liquids: Use a gas-tight syringe to transfer from the stock bottle directly to the reaction
vessel through a septum.

o Solids: Weigh inside a tared vial within the hood. Do not use a spatula; tap gently to
dispense.

Step 3: Reaction Monitoring

o TLC/LCMS: When taking aliquots, assume the needle tip is contaminated.

o Wipe Down: Wipe the septum area with a solvent-dampened tissue immediately after
withdrawal. Place that tissue in the acid quench beaker.

Step 4: Workup & Quenching

« If the reaction is complete, acidify the aqueous layer during extraction (if the product allows)
to trap unreacted aniline as the salt.

« If the aniline is the product, maintain basic pH but work strictly in the hood.

Step 5: Decontamination
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e Wash all glassware with 1M HCI before removing it from the hood for general cleaning. This
converts residual aniline to the water-soluble, non-volatile salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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